Cas no 721450-71-1 (Benzenecarboximidamide, 4-chloro-2-fluoro-N-hydroxy-)

• Product Name: Benzenecarboximidamide, 4-chloro-2-fluoro-N-hydroxy-
• CAS No: 721450-71-1
• MF: C₇H₆ClFN₂O
• MW: 188.586743831635
• CID: 2110950
• PubChem ID: 87695447
• Update Time: 2025-04-21

Benzenecarboximidamide, 4-chloro-2-fluoro-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 4-chloro-2-fluoro-N-hydroxy-
• (z)-4-chloro-2-fluoro-n'-hydroxybenzene-1-carboximidamide
• 721450-71-1
• SCHEMBL4586556
• EN300-1599763
• 4-Chloro-2-fluoro-N-hydroxy-benzenecarboximidamide
• SCHEMBL16029869
• 4-chloro-2-fluoro-N-hydroxybenzimidamide

• Inchi： 1S/C7H6ClFN2O/c8-4-1-2-5(6(9)3-4)7(10)11-12/h1-3,12H,(H2,10,11)
• InChI Key： XDMMDVFFSUHAMV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(/C(=N/O)/N)=C(C=1)F

Computed Properties

• Exact Mass: 188.0152687Da
• Monoisotopic Mass: 188.0152687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų